N-(2-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C26H19N3O
• Molecular Weight: 389.4 g/mol
• IUPAC Name: N-naphthalen-2-yl-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C26H19N3O/c30-26(28-22-16-15-19-9-7-8-12-21(19)17-22)24-18-27-29(23-13-5-2-6-14-23)25(24)20-10-3-1-4-11-20/h1-18H,(H,28,30)
• InChI Key: NYOKOUWNXNQCFQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C=NN2C3=CC=CC=C3)C(=O)NC4=CC5=CC=CC=C5C=C4

Description

N-(2-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, commonly known as NDPC, is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of medicine. It is a pyrazole derivative that possesses unique chemical properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of NDPC is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and survival. NDPC has been shown to inhibit the activity of several enzymes involved in cancer cell proliferation, including cyclin-dependent kinases and histone deacetylases. Additionally, NDPC has been found to induce apoptosis, or programmed cell death, in cancer cells, thereby preventing their growth and spread.
Biochemical and Physiological Effects:
NDPC has been found to have various biochemical and physiological effects on the body. It has been shown to inhibit the production of pro-inflammatory cytokines, reducing inflammation in the body. NDPC has also been shown to increase the activity of antioxidant enzymes, protecting cells from oxidative stress. Additionally, NDPC has been found to reduce the levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of NDPC is its relatively simple synthesis method, which yields high purity NDPC suitable for further research. Additionally, NDPC has been shown to exhibit potent anticancer and neuroprotective activity, making it a promising candidate for drug development. However, one of the limitations of NDPC is its limited solubility in water, which may make it difficult to administer in vivo. Furthermore, more research is needed to fully understand the mechanism of action of NDPC and its potential side effects.

Future Directions

There are several future directions for research on NDPC. One potential area of research is the development of NDPC analogs with improved solubility and bioavailability. Additionally, more research is needed to fully understand the mechanism of action of NDPC and its potential side effects. Furthermore, the potential applications of NDPC in other fields of medicine, such as anti-inflammatory therapy, should be explored. Overall, NDPC is a promising compound with significant potential for further research and development.

Synthesis Methods

The synthesis of NDPC involves the condensation of 2-naphthylamine, benzil, and hydrazine hydrate in the presence of acetic acid. The resulting product is then purified using recrystallization techniques. The synthesis method is relatively simple and yields high purity NDPC, making it suitable for further research.

Scientific Research Applications

NDPC has been extensively studied for its potential applications in various fields of medicine, including cancer treatment, neuroprotection, and anti-inflammatory therapy. Several studies have reported that NDPC exhibits potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer. Furthermore, NDPC has been shown to possess neuroprotective properties, making it a potential therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, NDPC has been found to have anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.